2-[(2-bromobenzyl)sulfanyl]-N-(2-isopropylphenyl)acetamide

• Molecular Formula: C18H20BrNOS
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 2-[(2-bromophenyl)methylsulfanyl]-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C18H20BrNOS/c1-13(2)15-8-4-6-10-17(15)20-18(21)12-22-11-14-7-3-5-9-16(14)19/h3-10,13H,11-12H2,1-2H3,(H,20,21)
• InChI Key: QVGWCBDMOKAMBI-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1NC(=O)CSCC2=CC=CC=C2Br

Description

2-[(2-bromobenzyl)sulfanyl]-N-(2-isopropylphenyl)acetamide, also known as BBSIA, is a chemical compound that has been widely studied for its potential therapeutic applications. BBSIA belongs to the class of benzylsulfanylacetamide derivatives, which have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of 2-[(2-bromobenzyl)sulfanyl]-N-(2-isopropylphenyl)acetamide is not fully understood, but it is thought to act on the central nervous system to modulate pain perception and reduce inflammation. This compound may interact with specific receptors or ion channels in the brain and spinal cord, leading to changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cyclooxygenase (COX) enzymes and the modulation of cytokine production. It has also been shown to reduce the activity of certain ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-bromobenzyl)sulfanyl]-N-(2-isopropylphenyl)acetamide in laboratory experiments is its relatively low toxicity and good solubility in water and organic solvents. However, its potency and efficacy may vary depending on the experimental conditions and the specific animal model used. It may also have off-target effects on other biological systems, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-[(2-bromobenzyl)sulfanyl]-N-(2-isopropylphenyl)acetamide, including:
1. Further investigation of its mechanism of action and molecular targets, which could lead to the development of more potent and selective analogs.
2. Evaluation of its efficacy and safety in human clinical trials, to determine its potential as a novel pain medication.
3. Exploration of its potential applications in other disease states, such as inflammation and neurodegenerative disorders.
4. Development of new synthetic methods and purification techniques to improve the yield and purity of this compound.
In conclusion, this compound is a promising compound with potential therapeutic applications in pain management and inflammation. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 2-[(2-bromobenzyl)sulfanyl]-N-(2-isopropylphenyl)acetamide involves the reaction of 2-bromobenzyl chloride with thiourea to form 2-bromobenzylthiourea, which is then treated with acetic anhydride and isopropylphenylamine to yield this compound. The purity and yield of this compound can be improved by using different reaction conditions and purification methods.

Scientific Research Applications

2-[(2-bromobenzyl)sulfanyl]-N-(2-isopropylphenyl)acetamide has been studied extensively for its potential therapeutic applications, particularly in the field of pain management. It has been shown to exhibit analgesic effects in animal models of acute and chronic pain, and may have potential as a novel pain medication. This compound has also been investigated for its anti-inflammatory properties, which may be useful in treating inflammatory conditions such as arthritis.